Cas no 5606-40-6 (4-Chloro-2-(iminophenylmethyl)-N-methylbenzenamine)

• Product Name: 4-Chloro-2-(iminophenylmethyl)-N-methylbenzenamine
• CAS No: 5606-40-6
• MF: C₁₄H₁₃ClN₂
• MW: 244.719422101974
• CID: 371582
• PubChem ID: 151265
• Update Time: 2025-04-19

4-Chloro-2-(iminophenylmethyl)-N-methylbenzenamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-chloro-2-(iminophenylmethyl)-N-methyl-
• 2-(benzenecarboximidoyl)-4-chloro-N-methylaniline
• 2-(methylamino)-5-chlorobenzophenone imine
• 4-CHLORO-2-(IMINO(PHENYL)METHYL)-N-METHYLBENZENAMINE
• YIBUYDHSWMGPBG-UHFFFAOYSA-N
• FT-0657630
• Aniline, 2-benzimidoyl-4-chloro-N-methyl-
• A830907
• 5606-40-6
• SCHEMBL11467645
• DTXSID10971434
• 4-chloranyl-N-methyl-2-(C-phenylcarbonimidoyl)aniline
• 4-Chloro-2-(iminophenylmethyl)-N-methylbenzenamine
• 5-chloro-2-methylaminobenzophenone imine
• AKOS015892538
• 4-chloro-2-[imino(phenyl)methyl]-N-methylaniline
• 2-Menh-5-Cl-phcoph imine

• Inchi： 1S/C14H13ClN2/c1-17-13-8-7-11(15)9-12(13)14(16)10-5-3-2-4-6-10/h2-9,16-17H,1H3
• InChI Key： YIBUYDHSWMGPBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C1C=CC=CC=1)=N)NC

Computed Properties

• Exact Mass: 244.07689
• Monoisotopic Mass: 244.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 396.7°C at 760 mmHg
• Flash Point: 193.7°C
• Refractive Index: 1.591
• PSA: 35.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes